Cas no 76653-07-1 (4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine)

• Product Name: 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine
• CAS No: 76653-07-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 4828138
• Update Time: 2025-04-23

4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine

• Inchi： 1S/C9H11NO/c1-11-9-5-6-10-8-4-2-3-7(8)9/h5-6H,2-4H2,1H3
• InChI Key： VTFDRLJZDKJRPA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 1.5
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine

4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 76653-07-1): A Versatile Heterocyclic Compound with Broad Applications

4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 76653-07-1) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and diverse applications. This bicyclic molecule combines a cyclopenta[b]pyridine core with a methoxy substituent, creating a versatile scaffold for various chemical transformations. The compound's molecular formula is C9H11NO, and it belongs to the class of methoxy-substituted nitrogen heterocycles, which are increasingly important in modern synthetic chemistry and pharmaceutical research.

The growing interest in 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine derivatives reflects current trends in drug discovery, where researchers are actively exploring novel heterocyclic frameworks. Recent searches on scientific databases show increasing queries about "synthesis of methoxy-substituted heterocycles" and "pharmacological applications of cyclopenta[b]pyridines," indicating strong market demand for this class of compounds. The 6,7-dihydro-5H-cyclopenta[b]pyridine core is particularly attractive due to its structural similarity to various bioactive natural products and pharmaceutical agents.

From a chemical perspective, 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine exhibits several interesting properties. The methoxy group at the 4-position influences the electronic distribution of the aromatic system, making it valuable for studying structure-activity relationships. This compound serves as an important intermediate in organic synthesis, particularly for preparing more complex polycyclic nitrogen-containing compounds. Its moderate polarity and relatively low molecular weight make it suitable for various synthetic transformations under mild conditions.

In pharmaceutical research, derivatives of cyclopenta[b]pyridine scaffolds have shown promising biological activities. While the specific pharmacological profile of 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine requires further investigation, structurally related compounds have demonstrated antimicrobial, anti-inflammatory, and central nervous system activities. The current focus on drug discovery for neurological disorders and anti-infective agents has increased the relevance of such nitrogen-containing heterocycles in medicinal chemistry.

The synthetic utility of 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine extends beyond pharmaceutical applications. In materials science, similar heterocyclic compounds have been employed as building blocks for organic electronic materials, including organic light-emitting diodes (OLEDs) and conductive polymers. The compound's rigid, planar structure and electron-rich character make it potentially valuable for designing novel functional materials with specific optoelectronic properties.

Recent advances in synthetic methodology have improved access to methoxy-substituted nitrogen heterocycles like this compound. Modern catalytic systems and green chemistry approaches have enabled more efficient preparation of such structures, addressing the growing demand from both academic and industrial researchers. The development of sustainable synthetic routes to cyclopenta-fused pyridine derivatives remains an active area of investigation in organic chemistry.

Quality control and characterization of 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the purity and structural integrity of this compound. These analytical methods ensure that researchers obtain material suitable for their specific applications, whether in medicinal chemistry, materials science, or fundamental studies.

The commercial availability of 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for industrial applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the compound's stability over extended periods.

From a regulatory perspective, 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult current regulations in their specific region before purchasing or working with this compound. The material safety data sheet (MSDS) provides essential information about proper handling, storage, and disposal procedures.

Future research directions for cyclopenta[b]pyridine derivatives may include exploration of their catalytic properties, development of novel synthetic methodologies, and investigation of previously unexplored biological activities. The compound's structural features make it a promising candidate for fragment-based drug discovery and as a ligand in coordination chemistry. As synthetic techniques continue to advance, we can expect to see broader applications of this interesting heterocyclic system.

In conclusion, 4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 76653-07-1) represents an important building block in modern chemical research. Its unique structural features, combined with the growing interest in nitrogen-containing heterocycles, ensure its continued relevance across multiple scientific disciplines. Whether as a synthetic intermediate, a potential pharmacophore, or a materials precursor, this compound offers numerous opportunities for scientific exploration and technological innovation.